4-benzyl-1-[4-(benzyloxy)benzyl]piperidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-benzyl-1-[4-(benzyloxy)benzyl]piperidine, also known as BBP, is a piperidine derivative that has shown potential in scientific research. BBP has been found to have various biochemical and physiological effects, making it a promising compound for further investigation.
Mechanism of Action
4-benzyl-1-[4-(benzyloxy)benzyl]piperidine acts as a sigma-1 receptor agonist, which leads to the modulation of various signaling pathways in the brain. The sigma-1 receptor is involved in the regulation of calcium signaling, which is important for various physiological processes such as neurotransmitter release, gene expression, and cell survival. This compound has also been found to modulate the activity of various ion channels and transporters, which may contribute to its physiological effects.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects, including modulation of neurotransmitter release, regulation of calcium signaling, and modulation of ion channels and transporters. This compound has also been found to have potential as an antipsychotic drug due to its ability to modulate dopaminergic neurotransmission.
Advantages and Limitations for Lab Experiments
One advantage of using 4-benzyl-1-[4-(benzyloxy)benzyl]piperidine in lab experiments is its high affinity for the sigma-1 receptor, which allows for specific targeting of this receptor. However, one limitation is the lack of information on the long-term effects of this compound on physiological processes, which may limit its use in certain experiments.
Future Directions
Future research on 4-benzyl-1-[4-(benzyloxy)benzyl]piperidine could focus on its potential as an antipsychotic drug, as well as its effects on other physiological processes such as pain perception and learning. Additionally, further investigation into the long-term effects of this compound on physiological processes would be beneficial in determining its potential as a therapeutic agent.
Synthesis Methods
4-benzyl-1-[4-(benzyloxy)benzyl]piperidine can be synthesized using a multi-step process that involves the reaction of 4-(benzyloxy)benzyl chloride with piperidine in the presence of a base. The resulting intermediate is then reacted with benzyl chloride to yield this compound.
Scientific Research Applications
4-benzyl-1-[4-(benzyloxy)benzyl]piperidine has been found to have potential in various scientific research areas, including neuroscience and drug discovery. This compound has been shown to have a high affinity for the sigma-1 receptor, which is involved in various physiological processes such as pain perception, memory, and learning. This compound has also been found to have potential as an antipsychotic drug due to its ability to modulate dopaminergic neurotransmission.
properties
IUPAC Name |
4-benzyl-1-[(4-phenylmethoxyphenyl)methyl]piperidine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C26H29NO/c1-3-7-22(8-4-1)19-23-15-17-27(18-16-23)20-24-11-13-26(14-12-24)28-21-25-9-5-2-6-10-25/h1-14,23H,15-21H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LXMSALWOSZBQJQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)CC3=CC=C(C=C3)OCC4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C26H29NO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
371.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.